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Compound of Interest

Compound Name: TCS 401

Cat. No.: B611262 Get Quote

TCS 401 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive information on the stability, storage, and handling of TCS
401, a selective inhibitor of protein tyrosine phosphatase 1B (PTP1B).

Frequently Asked Questions (FAQs)
1. What is TCS 401 and what is its primary mechanism of action?

TCS 401 is a selective inhibitor of protein tyrosine phosphatase 1B (PTP1B).[1][2][3][4] PTP1B

is a key negative regulator in the insulin signaling pathway. By inhibiting PTP1B, TCS 401
enhances insulin sensitivity, making it a valuable tool for research in diabetes, obesity, and

related metabolic disorders.[1][5][6]

2. What are the recommended storage conditions for TCS 401 powder?

There are slight variations in recommendations from different suppliers. To ensure maximum

stability, it is best to desiccate at room temperature or store at 2-8°C for short-term storage, and

for long-term storage, -20°C is recommended.[3]

3. How should I prepare and store TCS 401 solutions?

TCS 401 is soluble in DMSO and 100mM NaOH.[2][4] It is recommended to prepare stock

solutions and aliquot them to avoid repeated freeze-thaw cycles.[3] For storage of stock

solutions, the following conditions are advised:
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-20°C for up to 1 month.[2][3][7]

-80°C for up to 6 months.[2][7]

Some sources state that solutions are unstable and should be prepared fresh, so it is crucial to

handle reconstituted solutions with care and use them within the recommended timeframe.

4. What are the common experimental challenges with TCS 401 and how can I troubleshoot

them?
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Issue Possible Cause Troubleshooting Steps

Low or no inhibitory activity
Improper storage of TCS 401

powder or stock solutions.

Ensure TCS 401 has been

stored according to the

recommended conditions.

Prepare fresh stock solutions if

degradation is suspected.

Incorrect concentration of TCS

401 used.

Verify calculations and perform

a dose-response experiment to

determine the optimal

concentration for your specific

assay.

Inactive enzyme.

Use a fresh batch of PTP1B

and verify its activity with a

known substrate and/or

inhibitor.

Inconsistent results between

experiments

Variability in experimental

conditions.

Standardize all experimental

parameters, including

incubation times,

temperatures, and cell

densities.

Freeze-thaw cycles of stock

solutions.

Aliquot stock solutions upon

preparation to minimize freeze-

thaw cycles.

Poor solubility in aqueous

buffers

Hydrophobic nature of the

compound.

Prepare a high-concentration

stock solution in an

appropriate organic solvent

(e.g., DMSO) and then dilute it

in your aqueous experimental

buffer. Ensure the final

concentration of the organic

solvent is compatible with your

assay and does not exceed a

level that affects cell viability or
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enzyme activity (typically

<0.5%).

Quantitative Data Summary
Chemical and Physical Properties

Property Value

Molecular Weight 306.72 g/mol

Formula C₁₀H₁₀N₂O₅S·HCl

CAS Number 243966-09-8

Purity ≥95% to ≥98% (supplier dependent)

Inhibitory Potency (Ki values)
Phosphatase Ki (µM)

PTP1B 0.29

CD45 D1D2 59

PTPβ 560

PTPε D1 1100

SHP-1 > 2000

PTPα D1 > 2000

LAR D1D2 > 2000

Experimental Protocols
Preparation of TCS 401 Stock Solution

Weighing: Accurately weigh the desired amount of TCS 401 powder in a sterile

microcentrifuge tube.
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Dissolving: Add the appropriate volume of sterile DMSO to achieve the desired stock

concentration (e.g., 10 mM).

Solubilization: Vortex thoroughly until the powder is completely dissolved. Gentle warming or

sonication may be required.[4]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. Store the aliquots at -20°C for short-term use (up to 1 month) or -80°C

for long-term storage (up to 6 months).[2][7]

In Vitro PTP1B Inhibition Assay (using pNPP)
This protocol is a general guideline based on commonly used methods.[8]

Prepare Assay Buffer: A typical buffer consists of 25 mM Tris-HCl (pH 7.5), 1 mM EDTA, 1

mM DTT, and 2 mM β-mercaptoethanol.

Prepare Reagents:

PTP1B Enzyme: Dilute recombinant human PTP1B to the desired final concentration (e.g.,

1 µg/mL) in the assay buffer.

Substrate: Prepare a solution of p-nitrophenyl phosphate (pNPP) in the assay buffer (e.g.,

4 mM).

TCS 401 Dilutions: Prepare a serial dilution of TCS 401 from your stock solution in the

assay buffer to achieve a range of final concentrations for testing.

Assay Procedure (96-well plate format): a. Add 20 µL of the PTP1B enzyme solution to each

well. b. Add 10 µL of the TCS 401 dilution (or vehicle control) to the respective wells. c.

Incubate for 10 minutes at 37°C to allow the inhibitor to bind to the enzyme. d. Initiate the

reaction by adding 40 µL of the pNPP substrate solution to each well.

Data Acquisition: Measure the absorbance at 405 nm at regular intervals (e.g., every minute)

for 30 minutes using a microplate reader to monitor the formation of p-nitrophenol.

Data Analysis: Calculate the rate of reaction for each concentration of TCS 401. Determine

the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the inhibitor
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concentration.
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Caption: PTP1B's role in negative regulation of insulin signaling.

Experimental Workflow
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Caption: General experimental workflow for using TCS 401.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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